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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on 3'-Nitroacetanilide (CAS No.

122-28-1), a key chemical intermediate for researchers, scientists, and professionals in drug

development. This document outlines its chemical and physical properties, commercial

availability, quality specifications, and relevant experimental protocols. Furthermore, it details

safety and handling procedures to ensure its proper use in a laboratory setting.

Introduction to 3'-Nitroacetanilide
3'-Nitroacetanilide, also known as N-(3-nitrophenyl)acetamide, is an aromatic organic

compound with the chemical formula C₈H₈N₂O₃. It presents as a solid, typically in powder or

crystalline form, with a color ranging from light yellow to brown.[1][2] This compound serves as

a crucial building block in organic synthesis, particularly as a precursor for the synthesis of

various dyes, pharmaceuticals, and other complex organic molecules. Its utility in research is

primarily centered on its role as an intermediate in the development of novel compounds,

including antimicrobial agents and as an alternative route in the synthesis of the widely used

analgesic, paracetamol.[3]

Commercial Suppliers and Quality Specifications
A variety of chemical suppliers offer 3'-Nitroacetanilide for research purposes, with purities

typically ranging from 97% to over 98%. Researchers should carefully consider the purity and

specifications offered by each supplier to ensure the quality and reproducibility of their
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experimental results. The following tables summarize the product specifications from several

prominent commercial suppliers.

Table 1: General Product Information

Supplier
Product
Number(s)

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Thermo Scientific
B22062.22,

B22062.06
122-28-1 C₈H₈N₂O₃ 180.16

Sigma-Aldrich 644250 122-28-1 C₈H₈N₂O₃ 180.16

Santa Cruz

Biotechnology
sc-225849 122-28-1 C₈H₈N₂O₃ 180.16

CP Lab Safety
ALA-N159512-

100g
122-28-1 C₈H₈N₂O₃ 180.16

Table 2: Comparative Quality Specifications
Supplier Purity Appearance

Melting Point
(°C)

Analytical
Method

Thermo Scientific ≥98.0% Brown Powder 148.0-154.0 GC

Sigma-Aldrich 97% Solid 154-158 Not Specified

CP Lab Safety min 98% Not Specified Not Specified Not Specified

Note: Specifications are subject to change and may vary by lot. Researchers should always

refer to the supplier's most recent certificate of analysis (CoA) for the most accurate

information.[4]

Experimental Protocols
While specific protocols utilizing 3'-Nitroacetanilide as a starting material for complex

syntheses are often proprietary or found within specialized scientific literature, a well-

documented and related experimental procedure is the nitration of acetanilide to produce
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nitroacetanilide isomers. This classic electrophilic aromatic substitution reaction provides a

foundational understanding of the chemistry involved.

Synthesis of p-Nitroacetanilide from Acetanilide
This procedure details the synthesis of p-nitroacetanilide, a structural isomer of 3'-
nitroacetanilide. The principles of this reaction are highly relevant to understanding the

synthesis and reactivity of nitroacetanilide compounds.

Materials:

Acetanilide

Glacial Acetic Acid

Concentrated Sulfuric Acid

Concentrated Nitric Acid

Ice

Ethanol (for recrystallization)

Beakers

Erlenmeyer flask

Stirring rod

Ice bath

Buchner funnel and filter flask

Filter paper

Procedure:

In a 100 cm³ beaker, dissolve 2.5 g of finely powdered acetanilide in 2.5 cm³ of glacial acetic

acid.
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Carefully add 5 cm³ of concentrated sulfuric acid to the mixture while stirring. The solution

will become warm.

Cool the solution in an ice bath to 0-5 °C.

In a separate container, prepare the nitrating mixture by slowly adding 1.5 cm³ of

concentrated nitric acid to 1.0 cm³ of concentrated sulfuric acid, keeping the mixture cool.

Slowly add the cold nitrating mixture dropwise to the cooled acetanilide solution, ensuring

the temperature does not exceed 10 °C.

After the addition is complete, allow the reaction mixture to stand at room temperature for

approximately one hour.

Pour the reaction mixture onto 50 cm³ of crushed ice in a beaker. A crude precipitate of

nitroacetanilide will form.

Allow the mixture to stand for 15 minutes, then collect the precipitate by vacuum filtration

using a Buchner funnel.

Wash the crude product with cold water to remove any residual acid.

Recrystallize the crude product from a minimal amount of hot ethanol to obtain purified p-

nitroacetanilide crystals.

Dry the purified crystals and determine the melting point and yield.

Experimental Workflow and Diagrams
The following diagram illustrates the general workflow for the synthesis and purification of a

nitroacetanilide isomer, as described in the experimental protocol above.
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Caption: Workflow for the synthesis and purification of p-nitroacetanilide.

Safety, Handling, and Disposal
3'-Nitroacetanilide is a chemical that requires careful handling to minimize risks in a laboratory

setting.

Hazard Identification:[5]

Skin Irritant: Causes skin irritation.

Eye Irritant: Causes serious eye irritation.

Respiratory Irritant: May cause respiratory irritation.

Skin Sensitizer: May cause an allergic skin reaction.

Handling Precautions:[6][7]

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid breathing dust. Use a dust mask if necessary.
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Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Wash hands thoroughly after handling.

Storage:[5][6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:[8]

Dispose of waste material in accordance with local, regional, and national regulations.

Do not allow the chemical to enter drains or the environment.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for

comprehensive safety information before working with 3'-Nitroacetanilide.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 3'-Nitroacetanilide
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#commercial-suppliers-of-3-nitroacetanilide-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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